Cas no 61341-07-9 (Pentanoyl chloride, 2-amino-5-[[(4-methylphenyl)sulfonyl]amino]-, (S)-)

• Product Name: Pentanoyl chloride, 2-amino-5-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
• CAS No: 61341-07-9
• MF: C₁₂H₁₇ClN₂O₃S
• MW: 304.792980909348
• CID: 483278
• PubChem ID: 71396784
• Update Time: 2025-04-19

Pentanoyl chloride, 2-amino-5-[[(4-methylphenyl)sulfonyl]amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoyl chloride, 2-amino-5-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
• (2S)-2-amino-5-[(4-methylphenyl)sulfonylamino]pentanoyl chloride
• DTXSID40818323
• 61341-07-9
• N~5~-(4-Methylbenzene-1-sulfonyl)-L-ornithyl chloride

• Inchi： 1S/C12H17ClN2O3S/c1-9-4-6-10(7-5-9)19(17,18)15-8-2-3-11(14)12(13)16/h4-7,11,15H,2-3,8,14H2,1H3/t11-/m0/s1
• InChI Key： MHGIZEOALNZZRD-NSHDSACASA-N
• SMILES： ClC([C@H](CCCNS(C1C=CC(C)=CC=1)(=O)=O)N)=O

Computed Properties

• Exact Mass: 304.06501
• Monoisotopic Mass: 304.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26